molecular formula C12H6ClNO2 B8431292 8-chloro-5H-chromeno[2,3-b]pyridin-5-one

8-chloro-5H-chromeno[2,3-b]pyridin-5-one

Cat. No. B8431292
M. Wt: 231.63 g/mol
InChI Key: SFSWTHUKMYYFFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-chloro-5H-chromeno[2,3-b]pyridin-5-one is a useful research compound. Its molecular formula is C12H6ClNO2 and its molecular weight is 231.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-chloro-5H-chromeno[2,3-b]pyridin-5-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-chloro-5H-chromeno[2,3-b]pyridin-5-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

8-chloro-5H-chromeno[2,3-b]pyridin-5-one

Molecular Formula

C12H6ClNO2

Molecular Weight

231.63 g/mol

IUPAC Name

8-chlorochromeno[2,3-b]pyridin-5-one

InChI

InChI=1S/C12H6ClNO2/c13-7-3-4-8-10(6-7)16-12-9(11(8)15)2-1-5-14-12/h1-6H

InChI Key

SFSWTHUKMYYFFD-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(N=C1)OC3=C(C2=O)C=CC(=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (E)-3-(dimethylamino)acrylaldehyde (3.26 g, 32.9 mmol), the product from Step 1 (5.00 g, 25.3 mmol) and acetic acid (7.24 mL, 127 mmol) in DMF (40 mL) was heated to 120° C. for 48 h and cooled to room temperature. Ethyl acetate (400 mL) was added and the mixture washed with saturated NaHCO3 (40 mL), water (40 mL), brine (40 mL), dried (MgSO4) and concentrated. The residue was purified by flash column chromatography (silica, 10-40% ethyl acetate in hexanes) to provide 8-chloro-5H-chromeno[2,3-b]pyridin-5-one (600 mg, 10%). MS (ES+) m/z: 232 (M+H).
Quantity
3.26 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
7.24 mL
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.